Cas no 1250444-23-5 (3-Bromo-2,6-difluorobenzonitrile)

• Product Name: 3-Bromo-2,6-difluorobenzonitrile
• CAS No: 1250444-23-5
• MF: C₇H₂BrF₂N
• MW: 217.998287677765
• MDL: MFCD16987589
• CID: 4564660
• PubChem ID: 56604707
• Update Time: 2024-11-02

3-Bromo-2,6-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-difluorobenzonitrile
• 3-bromo-2,6-difluoro-Benzonitrile
• AK411634
• IORVOBJVFPHSKR-UHFFFAOYSA-N
• CS-0087931
• 1250444-23-5
• SY059048
• DS-18697
• SCHEMBL2729265
• C71986
• MFCD16987589
• AKOS023098190

• MDL： MFCD16987589
• Inchi： 1S/C7H2BrF2N/c8-5-1-2-6(9)4(3-11)7(5)10/h1-2H
• InChI Key： IORVOBJVFPHSKR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1F)F

Computed Properties

• Exact Mass: 216.93387 g/mol
• Monoisotopic Mass: 216.93387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8
• Molecular Weight: 218.00

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles